Cas no 1383968-53-3 (Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-)

• Product Name: Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-
• CAS No: 1383968-53-3
• MF: C₁₄H₁₆BF₃O₄
• MW: 316.080655097961
• CID: 4592976
• Update Time: 2025-06-08

Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-
• 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-(TRIFLUOROMETHYL)BENZOIC ACID
• Benzoic acid,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-

• Inchi： 1S/C14H16BF3O4/c1-12(2)13(3,4)22-15(21-12)10-6-5-8(11(19)20)7-9(10)14(16,17)18/h5-7H,1-4H3,(H,19,20)
• InChI Key： GAGQLUHYWFNBAD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=CC=1B1OC(C)(C)C(C)(C)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 434
• Topological Polar Surface Area: 55.8

Additional information on Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-

Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl) and CAS No. 1383968-53-3: A Comprehensive Overview

Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by the CAS number 1383968-53-3, is a derivative of benzoic acid featuring a unique boronic ester moiety and a trifluoromethyl group. The structural characteristics of this molecule make it particularly interesting for various applications, including drug development and advanced material synthesis.

The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group in the molecular structure imparts unique reactivity and stability to the compound. This boronic ester functionality is highly valued in organic synthesis due to its ability to participate in cross-coupling reactions such as Suzuki-Miyaura coupling. These reactions are pivotal in the construction of complex molecular architectures, making this compound a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals.

The trifluoromethyl group appended to the benzoic acid core enhances the compound's electronic properties and metabolic stability. This modification is particularly desirable in drug design, as trifluoromethyl groups are known to improve lipophilicity and binding affinity to biological targets. Recent studies have highlighted the role of trifluoromethylated compounds in developing more potent and selective therapeutic agents.

In the realm of pharmaceutical research, Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl) has been explored as a precursor in the synthesis of novel heterocyclic compounds. Heterocycles are essential motifs in many biologically active molecules, and the ability to introduce them efficiently is crucial for drug discovery. The boronic ester component allows for facile functionalization via cross-coupling reactions, enabling the construction of diverse heterocyclic scaffolds.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For instance, palladium-catalyzed cross-coupling reactions have been optimized for use with boronic esters derived from this molecule. These reactions have enabled the preparation of complex arylated compounds that exhibit promising biological activities. Such methodologies are integral to modern drug discovery pipelines.

The application of computational chemistry has also played a significant role in understanding the reactivity and properties of Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl). Molecular modeling studies have provided insights into its interaction with biological targets and its potential as a pharmacophore. These computational approaches are increasingly complementing experimental work by predicting structural features and binding affinities with high accuracy.

In materials science, this compound has been investigated for its potential use in advanced polymer formulations. The incorporation of boronic ester functionalities into polymers can lead to materials with enhanced thermal stability and chemical resistance. Such properties are highly desirable in applications ranging from electronics to coatings.

The synthesis of Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl) involves multi-step organic transformations that highlight the sophistication of modern synthetic chemistry. The process typically begins with the preparation of the boronic ester moiety through lithiation followed by reaction with an appropriate electrophile. Subsequent functionalization with the trifluoromethyl group completes the molecular framework.

The significance of this compound is further underscored by its role in developing next-generation therapeutics. Researchers are increasingly leveraging its unique structural features to design molecules with improved pharmacokinetic profiles. For instance，the combination of a benzoic acid scaffold with boronic ester and trifluoromethyl groups has led to compounds that exhibit enhanced bioavailability and reduced metabolic degradation.

The future prospects for Benzoic acid，4-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l-l）yI)-3-(trifluoromethyl) are vast，with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions deepens，this compound will undoubtedly continue to play a pivotal role in both academic research and industrial development.